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Compound of Interest

Compound Name: Propanedithioamide

Cat. No.: B1272150 Get Quote

Propanedithioamide: A Technical Guide
For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on propanedithioamide is exceptionally limited.

This guide summarizes the accessible information and, for comparative purposes, includes

data on the related compound, malonodithioamide. All information pertaining to

malonodithioamide is explicitly identified.

Introduction to Propanedithioamide
Propanedithioamide, with the chemical formula C₃H₆N₂S₂, is a dithiated amide derivative of

propane. While its specific applications and biological roles are not extensively documented in

current literature, its structure suggests potential for investigation in various chemical and

pharmaceutical contexts. Thioamides, as a class of compounds, are known for their diverse

biological activities and as versatile intermediates in organic synthesis.

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of propanedithioamide
are scarce. The following table summarizes the currently available information.
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Property Value Source

IUPAC Name Propanedithioamide -

CAS Number 6944-34-9 [CymitQuimica]

Chemical Formula C₃H₆N₂S₂ [CymitQuimica]

Molecular Weight 134.23 g/mol [CymitQuimica]

Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

Due to the limited data on propanedithioamide, the properties of the closely related

compound, malonodithioamide, are presented below for reference.

Table 2: Physical Properties of Malonodithioamide
Property Value Source

CAS Number 108-13-4 [ChemicalBook]

Melting Point 172-175 °C [ChemicalBook]

Boiling Point 191.38 °C (estimate) [ChemicalBook]

Density 1.3516 g/cm³ (estimate) [ChemicalBook]

Experimental Protocols
Specific, validated experimental protocols for the synthesis and analysis of

propanedithioamide are not readily available in published literature. However, general

methods for the synthesis of thioamides can be adapted.

General Synthesis of Thioamides
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A common method for the synthesis of thioamides involves the thionation of the corresponding

amide using a thionating agent such as Lawesson's reagent or phosphorus pentasulfide.

Reaction Scheme:

R-C(=O)NH₂ + P₄S₁₀ → R-C(=S)NH₂

Illustrative Protocol (Adaptable for Propanedithioamide):

Dissolution: The corresponding diamide of propane (malonamide) is dissolved in an

anhydrous, inert solvent such as toluene or dioxane.

Addition of Thionating Agent: A stoichiometric amount of Lawesson's reagent or phosphorus

pentasulfide is added to the solution.

Reaction: The mixture is heated under reflux for several hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled, and the solvent is removed under

reduced pressure. The crude product is then purified, typically by column chromatography on

silica gel.

Spectroscopic Data
No specific spectroscopic data (NMR, IR, Mass Spectrometry) for propanedithioamide has

been found in the public domain. For illustrative purposes, the available spectroscopic data for

malonamide is referenced, which can serve as a comparative baseline for any future

experimental characterization of propanedithioamide. Spectroscopic data for malonamide is

available through chemical suppliers such as ChemicalBook.[1]

Biological Activity
There is no specific information regarding the biological activity or signaling pathways of

propanedithioamide in the current scientific literature. The broader class of thioamides is

known to exhibit a range of biological effects, including antimicrobial and anticancer activities,

but these are highly dependent on the specific molecular structure.
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Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a general workflow for the synthesis and characterization of a

thioamide such as propanedithioamide, which researchers can follow.
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Caption: General workflow for the synthesis, characterization, and biological evaluation of a

thioamide.
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Conclusion
Propanedithioamide remains a sparsely characterized compound. This guide consolidates the

limited available data and provides a framework for its further investigation by drawing parallels

with related compounds and outlining standard experimental workflows. The potential for

discovering novel properties and applications of propanedithioamide makes it an intriguing

subject for future research endeavors. Drug development professionals are encouraged to

undertake foundational research to elucidate its physicochemical properties and biological

activity to assess its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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